Zr–Cu alloy filler metal for brazing SiC ceramic
RSC Advances Pub Date: 2018-07-23 DOI: 10.1039/C8RA05480K
Abstract
The Zr–Cu filler metal is mainly used for the joining of SiC ceramic as a nuclear fuel cladding material. The physical and chemical properties of the alloy, the interfacial reaction between the Zr–Cu filler metal and SiC ceramic, the residual stress of the SiC joint and the thermal neutron absorption cross section of the filler metal are considered during the design of the Zr–Cu filler metal. 80Zr–20Cu (wt%) is used as the filler metal in these experiments, showing good wettability and brazing properties with SiC ceramic.
Recommended Literature
- [1] Energetics and optimal molecular packing for singlet fission in BN-doped perylenes: electronic adiabatic state basis screening†
- [2] Augmenting photosynthesis through facile AIEgen-chloroplast conjugation and efficient solar energy utilization†
- [3] Progress on cocrystallization of poorly soluble NME's in the last decade
- [4] Boosting water oxidation electrocatalysts with surface engineered amorphous cobalt hydroxide nanoflakes†
- [5] A facile synthetic route toward phase-pure colloidal Cu2GeS3 nanostructures mediated through metal xanthate precursors†
- [6] Inside front cover
- [7] Clavatol: a novel triterpenoid of the bisnoronocerane type isolated from Lycopodium clavatum
- [8] Trace element–protein interactions in endolymph from the inner ear of fish: implications for environmental reconstructions using fish otolith chemistry†
- [9] Rational design of oxygen deficient TiO2−x nanoparticles conjugated with chlorin e6 (Ce6) for photoacoustic imaging-guided photothermal/photodynamic dual therapy of cancer†
- [10] Front cover
Journal Name:RSC Advances
Research Products
-
CAS no.: 11100-24-6